molecular formula C9H7FN2O6 B8444976 Methyl (4-fluoro-2,6-dinitrophenyl)acetate

Methyl (4-fluoro-2,6-dinitrophenyl)acetate

Cat. No.: B8444976
M. Wt: 258.16 g/mol
InChI Key: PXJQHMJDNTULIY-UHFFFAOYSA-N
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Description

Methyl (4-fluoro-2,6-dinitrophenyl)acetate is a useful research compound. Its molecular formula is C9H7FN2O6 and its molecular weight is 258.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7FN2O6

Molecular Weight

258.16 g/mol

IUPAC Name

methyl 2-(4-fluoro-2,6-dinitrophenyl)acetate

InChI

InChI=1S/C9H7FN2O6/c1-18-9(13)4-6-7(11(14)15)2-5(10)3-8(6)12(16)17/h2-3H,4H2,1H3

InChI Key

PXJQHMJDNTULIY-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CC1=C(C=C(C=C1[N+](=O)[O-])F)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of dimethyl 2-(4-fluoro-2,6-dinitrophenyl)malonate from Step A (20.5 g, 64.9 mmol) and lithium chloride (5.50 g, 130 mmol) in DMSO (120 mL) and water (2.34 mL) was heated at 90° C. for 3 h, then cooled and poured onto H2O (400 mL). The aqueous layer was extracted with Et2O (3×250 mL). The combined organic layers were washed with brine (100 mL), dried over Na2SO4, and concentrated in vacuo. The crude product was purified by silica gel chromatography, eluting with a gradient of hexanes:EtOAc—100:0 to 80:20, to give the title compound. MS: m/z=259 (M+1).
Name
dimethyl 2-(4-fluoro-2,6-dinitrophenyl)malonate
Quantity
20.5 g
Type
reactant
Reaction Step One
Quantity
5.5 g
Type
reactant
Reaction Step One
Name
Quantity
120 mL
Type
solvent
Reaction Step One
Name
Quantity
2.34 mL
Type
solvent
Reaction Step One

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